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Compound of Interest

Compound Name: Dapansutrile

Cat. No.: B1669814

An In-depth Technical Guide to Dapansutrile (OLT1177)

Discovery and Development

Dapansutrile, also known as OLT1177, is a novel, orally bioavailable small molecule
developed by Olatec Therapeutics.[1][2] It was identified as a selective inhibitor of the NLRP3
(NACHT, LRR and PYD domains-containing protein 3) inflammasome.[3] Dapansutrile is a 3-
sulfonyl nitrile compound designed to target the underlying mechanisms of inflammation
mediated by interleukin-1p (IL-1B) and interleukin-18 (IL-18).[1][3] Its development addresses
the need for safe and effective therapies for a range of inflammatory diseases, including gout,
arthritis, heart failure, and neurodegenerative conditions.[1][4][5] The drug has progressed
through several clinical trials, demonstrating a favorable safety profile and therapeutic potential.

6718l

Chemical Properties and Synthesis

Dapansutrile (IUPAC Name: 3-(Methanesulfonyl)propanenitrile) is a synthetic organic
compound.[1] Its synthesis involves the alkylation of sodium methanesulfinate with 3-
bromopropionitrile, which yields crude methylsulfonylpropionitrile that is subsequently purified.

[1]

Table 1: Chemical and Physical Properties of Dapansutrile
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Property Value Source(s)
Synonyms OLT1177, 3- N ]
(methylsulfonyl)propanenitrile
Molecular Formula CaH7NO2S [1]09]
Molecular Weight 133.17 g/mol [1][97[10]
CAS Number 54863-37-5 [1]
XLogP -0.32t0 -0.7 [2][91[11]
Hydrogen Bond Donors 0 [2][11][12]
Hydrogen Bond Acceptors 3 [2][11][12]
Rotatable Bonds 2 [2][11][12]
Topological Polar Surface Area  66.31 A2 [2][11][12]
Appearance White to off-white powder [13]

Mechanism of Action: NLRP3 Inflammasome
Inhibition

The primary mechanism of action of Dapansutrile is the selective inhibition of the NLRP3
inflammasome signaling pathway.[9][14] The NLRP3 inflammasome is a multi-protein complex

in the cytoplasm of immune cells that plays a critical role in the innate immune response by
activating inflammatory caspases.[1]

The NLRP3 Inflammasome Pathway

Activation of the NLRP3 inflammasome is typically a two-step process:

e Priming (Signal 1): This step is initiated by pathogen-associated molecular patterns (PAMPS)
or damage-associated molecular patterns (DAMPSs) binding to pattern recognition receptors
like Toll-like receptors (TLRs). This leads to the activation of the NF-kB transcription factor,
resulting in the upregulation of NLRP3 and pro-IL-13 mRNA and protein levels.
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» Activation (Signal 2): A diverse range of stimuli, including ATP, crystalline substances (e.g.,
monosodium urate crystals), and mitochondrial dysfunction, triggers the assembly of the
inflammasome complex.[6] This complex consists of the NLRP3 sensor protein, the
apoptosis-associated speck-like protein (ASC) adapter, and pro-caspase-1.[1]

Upon assembly, pro-caspase-1 undergoes auto-cleavage to form the active enzyme caspase-
1. Active caspase-1 then cleaves the inactive precursors pro-IL-13 and pro-IL-18 into their
mature, biologically active forms, which are subsequently secreted.[1][3] Caspase-1 activation
also cleaves Gasdermin D, leading to a form of inflammatory cell death known as pyroptosis.[1]

[4]

Inhibition by Dapansutrile

Dapansutrile directly targets and inhibits the NLRP3 protein, preventing the assembly and
activation of the inflammasome complex.[1][4] It is believed to inhibit the ATPase activity of
NLRP3, which is essential for its oligomerization.[1][2] By blocking the interaction between
NLRP3, ASC, and pro-caspase-1, Dapansutrile prevents caspase-1 activation.[1][2]
Consequently, it inhibits the maturation and secretion of IL-13 and IL-18 and prevents
pyroptosis, without affecting the initial priming step or the mRNA levels of the pathway
components.[1]
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Caption: NLRP3 inflammasome signaling pathway and the inhibitory action of Dapansutrile.
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Pharmacological and Quantitative Data
In Vitro Activity

Dapansutrile has demonstrated potent and selective inhibition of the NLRP3 inflammasome

across various cell-based assays.

Table 2: Summary of In Vitro Efficacy of Dapansutrile

Concentrati

Cell Type Stimulus Assay Key Finding Source(s)
on
Human
Monocyte-
_ IL-1B8 60%
Derived LPS + ATP ) o 1uM [11[3114]
Secretion inhibition
Macrophages
(HMDMs)
Human
Monocyte-
_ IL-18 70%
Derived LPS + ATP ) o 1uM [11[3114]
Secretion inhibition
Macrophages
(HMDMs)
Human
Monocyte- .
. ) Selective
Derived LPS + ATP Pyroptosis o 10 uM [1]
inhibition
Macrophages
(HMDMs)
Murine
IL-1B 50% Nanomolar
Macrophages LPS + ATP ] o [3]
Secretion inhibition range
(J774A.1)
Human IL-13 Reduction N
) ) Not specified [3]
Neutrophils Processing observed
Preclinical In Vivo Data
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Animal models of inflammatory diseases have been used to establish the preclinical efficacy of

Dapansutrile.

Table 3: Summary of Preclinical In Vivo Efficacy of Dapansutrile

Animal Model Disease Model Administration Key Findings Source(s)
Gouty Arthritis ) Reduced joint
Intraperitoneal or i
Mouse (MSU crystal- diet inflammation and  [1][7]
ie
induced) interleukin levels.
Protected
. against
Multiple o
] ) demyelination;
Mouse Sclerosis (EAE Diet (3.75 g/kg) ) [1][13]
decreased spinal
model)
cord IL-1p and
IL-18.
Systemic )
] N Reduced severity
Mouse Inflammation Not specified ) ) [3]
] of inflammation.
(LPS-induced)
_ Dose-dependent
Myocardial o
) ] reduction in
Infarction Intraperitoneal ) )
Mouse ] infarct size; [13]
(Ischemia- (6-600 mg/kg)
_ preserved
Reperfusion) ) )
cardiac function.
Protected
Parkinson's ] against motor
) Intraperitoneal o
Mouse Disease (MPTP- deficits and [7]
. (200 mg/kg) _—
induced) dopaminergic

cell loss.

Clinical Pharmacokinetics and Safety

Phase 1 trials in healthy volunteers and subsequent patient trials have characterized the

pharmacokinetic profile and safety of oral Dapansutrile.
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Table 4: Human Pharmacokinetic Parameters of Single Oral Doses of Dapansutrile

AUCo-t

Dose N Cmax (ng/mL) Source(s)
(h*ng/mL)

100 mg 5 2,700 76,457 [1]

300 mg 5 9,800 324,651 [1]

1000 mg 5 32,000 918,964 [1]

» Half-life: Approximately 24 hours, leading to drug accumulation with daily dosing.[7][10]

o Safety: Generally well-tolerated. In a Phase 1 study, oral doses up to 1,000 mg daily for 8
days were deemed safe.[3][7] Phase 2 trials in patients with gout flares and heart failure
using doses up to 2000 mg/day also showed a satisfactory safety profile.[6][7] Reported
adverse events were generally mild and considered unrelated to the drug.[1][6]

Key Experimental Protocols

Evaluating the efficacy of an NLRP3 inflammasome inhibitor like Dapansutrile typically
involves a standardized in vitro assay using primary immune cells or cell lines.
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Cell Preparation

Isolate Human PBMCs
from whole blood

Culture monocytes and
differentiate into macrophages
(e.g., with M-CSF for 5-7 days)

Plate macrophages
in multi-well plates

Experiment

Step 1: Priming
(e.g., LPS, 10 ng/mL, 3-4h)

Step 2: Inhibition
Pre-incubate with Dapansutrile
or Vehicle Control (1h)

Step 3: Activation
(e.g., ATP or MSU crystals, 1h)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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